Cas no 2757927-99-2 (3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate)

• Product Name: 3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate
• CAS No: 2757927-99-2
• MF: C₁₃H₁₆F₂O₃S
• MW: 290.326149940491
• CID: 6505364
• PubChem ID: 165758713
• Update Time: 2025-05-19

3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-7296907
• 2757927-99-2
• 3-cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate
• 3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H16F2O3S/c1-10-2-6-12(7-3-10)19(16,17)18-9-13(14,15)8-11-4-5-11/h2-3,6-7,11H,4-5,8-9H2,1H3
• InChI Key： WSWPSRRZZGNRFI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(CC1CC1)(F)F

Computed Properties

• Exact Mass: 290.07882187g/mol
• Monoisotopic Mass: 290.07882187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate

Introduction to 3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate (CAS No. 2757927-99-2)

3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate, identified by its CAS number 2757927-99-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This compound belongs to the class of sulfonates, which are widely recognized for their diverse utility in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules.

The molecular structure of 3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of a cyclopropyl moiety provides a rigid, three-membered ring that can influence the conformational flexibility and binding properties of the molecule. Additionally, the difluoropropyl substituent introduces electron-withdrawing effects through the fluorine atoms, which can modulate the electronic properties of the aromatic ring system. The 4-methylbenzene-1-sulfonate part of the name indicates a benzenoid core with a sulfonate group at the para position relative to the methyl group, further enhancing its potential as a pharmacophore.

In recent years, there has been growing interest in the development of novel sulfonate derivatives as therapeutic agents due to their ability to interact with biological targets in distinct ways compared to other heterocyclic compounds. The structural features of 3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate make it a promising candidate for further investigation in drug discovery pipelines. Specifically, the combination of the cyclopropyl and difluoropropyl groups may enhance binding affinity to protein targets, while the sulfonate group provides a site for further functionalization through medicinal chemistry strategies.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Sulfonates are well-known for their inhibitory effects on various enzymes, including those involved in metabolic pathways and signal transduction. The unique substitution pattern in 3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate may allow it to interact with specific enzyme active sites in a way that traditional sulfonamide-based inhibitors cannot. This has implications for developing treatments against diseases where enzyme inhibition is a viable therapeutic strategy.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has been instrumental in designing compounds like 3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate. Molecular docking studies have suggested that this compound may exhibit potent activity against certain kinases and other protein targets relevant to cancer and inflammatory diseases. These computational findings have guided experimental efforts to synthesize and test analogs of this compound for improved efficacy and selectivity.

The synthesis of 3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating such complex transformations. The introduction of fluorinated alkyl groups and sulfonate functionalities requires precise control over reaction conditions to ensure high yields and purity. Advances in catalytic processes and green chemistry principles have helped streamline these synthetic routes, making it more feasible to produce this compound on a larger scale for research purposes.

In addition to its pharmaceutical applications, 3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate may find utility in materials science. Sulfonates are known for their thermal stability and resistance to degradation, making them suitable for use in high-performance polymers and coatings. The incorporation of this compound into material formulations could lead to novel materials with enhanced properties such as durability and chemical resistance.

The future direction of research on 3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate is likely to focus on expanding its chemical space through structural modifications and exploring new biological targets. By leveraging combinatorial chemistry and high-throughput screening techniques, researchers can rapidly generate libraries of derivatives with tailored properties. This approach will be crucial in identifying new leads for drug development and uncovering additional applications for this versatile compound.

Overall, 3-Cyclopropyl-2,2-difluoropropyl 4-methylbenzene-1-sulfonate (CAS No. 2757927-99-2) represents an exciting opportunity for innovation in both pharmaceuticals and materials science. Its unique structural features offer a rich foundation for further exploration, promising new insights into disease mechanisms and advanced material formulations.